Cas no 90244-32-9 ((R)-Methyl-2-hydroxy-3-methyl butanoate)

(R)-Methyl-2-hydroxy-3-methyl butanoate structure
90244-32-9 structure
Product Name:(R)-Methyl-2-hydroxy-3-methyl butanoate
CAS No:90244-32-9
MF:C6H12O3
MW:132.157682418823
MDL:MFCD12964323
CID:61384
PubChem ID:10887945
Update Time:2025-04-19

(R)-Methyl-2-hydroxy-3-methyl butanoate Chemical and Physical Properties

Names and Identifiers

    • (R)-Methyl 2-hydroxy-3-methylbutanoate
    • methyl (2R)-2-hydroxy-3-methylbutanoate
    • 2-(R)-hydroxy-3-methylbutyric acid methyl ester
    • 2-(R)-hydroxyisovalerianic acid methylester
    • methyl (R)-2-hydroxy-3-methyl-butanoate
    • methyl (R)-2-hydroxy-3-methylbutyrate
    • (R)-2-Hydroxy-3-methylbutyric acid methyl ester
    • F88163
    • EN300-817872
    • methyl (r)-2-hydroxy-3-methylbutanoate
    • CS-0160105
    • 90244-32-9
    • SCHEMBL1485517
    • DTXSID50447103
    • YSGBMDFJWFIEDF-RXMQYKEDSA-N
    • AKOS015855477
    • (R)-METHYL2-HYDROXY-3-METHYLBUTANOATE
    • AMY16017
    • MFCD12964323
    • DTXCID20397924
    • 800-148-3
    • (R)-Methyl-2-hydroxy-3-methyl butanoate
    • MDL: MFCD12964323
    • Inchi: 1S/C6H12O3/c1-4(2)5(7)6(8)9-3/h4-5,7H,1-3H3/t5-/m1/s1
    • InChI Key: YSGBMDFJWFIEDF-RXMQYKEDSA-N
    • SMILES: O[C@@H](C(=O)OC)C(C)C

Computed Properties

  • Exact Mass: 132.07900
  • Monoisotopic Mass: 132.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 98.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.021
  • Boiling Point: 165.6°C at 760 mmHg
  • Flash Point: 57.2°C
  • Refractive Index: 1.425
  • PSA: 46.53000
  • LogP: 0.17630

(R)-Methyl-2-hydroxy-3-methyl butanoate Pricemore >>

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eNovation Chemicals LLC
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Enamine
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